Cas no 32851-84-6 (Hexanedioic acid, 2-methylene-)

• Product Name: Hexanedioic acid, 2-methylene-
• CAS No: 32851-84-6
• MF: C₇H₁₀O₄
• MW: 158.151902675629
• CID: 1458287
• PubChem ID: 17900745
• Update Time: 2025-04-20

Hexanedioic acid, 2-methylene- Chemical and Physical Properties

Names and Identifiers

• Hexanedioic acid, 2-methylene-
• 2-methylen-adipic acid
• DB-164487
• SCHEMBL33625
• 2-Methylenehexanedioic Acid
• 32851-84-6

• Inchi： 1S/C7H10O4/c1-5(7(10)11)3-2-4-6(8)9/h1-4H2,(H,8,9)(H,10,11)
• InChI Key： GQXRTXAQSDUAEY-UHFFFAOYSA-N
• SMILES： OC(CCCC(=C)C(=O)O)=O

Computed Properties

• Exact Mass: 228.1362
• Monoisotopic Mass: 158.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 52.6